Cas no 1804373-69-0 (Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1804373-69-0
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4807771
• Update Time: 2025-11-01

Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-7(15)4-5-3-6(11)9(17-2)8(14-5)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： JAZMCAFMKDWZFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=NC(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1804373-69-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate, identified by its CAS number 1804373-69-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its 4-chloro substituent, 2-(difluoromethyl) group, and 3-methoxypyridine-6-acetate backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The significance of Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate lies in its versatility as a building block in medicinal chemistry. The presence of the 4-chloro group provides a reactive site for further functionalization, while the 2-(difluoromethyl) moiety enhances metabolic stability and binding affinity. These attributes are particularly important in the design of drugs that require prolonged half-life and high selectivity. Furthermore, the 3-methoxypyridine-6-acetate core is a common pharmacophore found in many bioactive compounds, contributing to their biological activity.

In recent years, there has been a surge in research focused on developing new treatments for complex diseases such as cancer, inflammation, and infectious disorders. Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate has emerged as a key intermediate in several promising drug candidates. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that target specific enzymes involved in cancer progression. These inhibitors often exhibit high potency and selectivity, making them attractive candidates for clinical development.

The incorporation of the 2-(difluoromethyl) group into drug molecules has been shown to improve their pharmacokinetic properties. This substituent enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. In particular, compounds containing this moiety have shown increased resistance to enzymatic degradation, allowing for longer therapeutic effects. This has been particularly relevant in the development of antiviral and anticancer agents where sustained drug exposure is essential.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable synthesis of this compound. These methods not only improve yield but also reduce the environmental impact of drug production. As a result, pharmaceutical companies are increasingly adopting these innovative approaches to develop next-generation therapeutics.

The role of computational chemistry in optimizing the synthesis and application of Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate cannot be overstated. Molecular modeling and computer simulations have become indispensable tools for predicting the behavior of complex molecules. By leveraging these technologies, researchers can identify optimal reaction conditions and predict the biological activity of potential drug candidates with greater accuracy. This has accelerated the discovery process and reduced the time-to-market for new drugs.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1804373-69-0) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with improved pharmacokinetic properties. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance in modern drug discovery and development.